Cas no 1282206-43-2 ((3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol)

• Product Name: (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol
• CAS No: 1282206-43-2
• MF: C₁₄H₁₂BrFO
• MW: 295.146886825562
• CID: 5739220
• PubChem ID: 62790641
• Update Time: 2025-05-21

(3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS012085152
• 1282206-43-2
• 3-Bromo-4'-fluoro-2'-methylbenzhydrol
• (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol
• (3-bromophenyl)-(4-fluoro-2-methylphenyl)methanol
• Benzenemethanol, α-(3-bromophenyl)-4-fluoro-2-methyl-
• α-(3-Bromophenyl)-4-fluoro-2-methylbenzenemethanol

• MDL： MFCD12964452
• Inchi： 1S/C14H12BrFO/c1-9-7-12(16)5-6-13(9)14(17)10-3-2-4-11(15)8-10/h2-8,14,17H,1H3
• InChI Key： NRJLVYKCCHZOCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=CC=1C)F)O

Computed Properties

• Exact Mass: 294.00556g/mol
• Monoisotopic Mass: 294.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol

Introduction to (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol (CAS No. 1282206-43-2)

The compound (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol (CAS No. 1282206-43-2) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex aromatic system, which includes a bromine atom at the 3-position of one phenyl ring and a fluorine atom along with a methyl group at the 4 and 2 positions of the other phenyl ring, respectively. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol, allowing researchers to explore its potential in drug discovery and material development. The compound's structure, which includes both electron-withdrawing and electron-donating groups, makes it an ideal candidate for studying intermolecular interactions, such as hydrogen bonding and π-π stacking. These properties are particularly relevant in the design of new pharmaceutical agents, where such interactions play a critical role in bioavailability and efficacy.

In terms of physical properties, (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol exhibits a melting point of approximately 155°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various organic reactions. The compound's stability under ambient conditions is remarkable, though it may undergo degradation under harsh oxidative or acidic conditions.

The synthesis of (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol typically involves a multi-step process that combines nucleophilic aromatic substitution with subsequent alkylation or acylation steps. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions as an efficient method for constructing the carbon-carbon bonds within this molecule. For instance, researchers have employed Suzuki-Miyaura coupling reactions to assemble the biphenyl core of the molecule before introducing the hydroxymethyl group via hydrolysis or reduction.

One of the most promising applications of (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol lies in its potential as a chiral building block in asymmetric synthesis. The presence of multiple stereogenic centers within its structure enables the formation of enantiomerically enriched compounds, which are highly sought after in pharmaceutical research. Recent findings suggest that this compound can serve as a precursor for synthesizing bioactive molecules with complex stereochemistry, potentially leading to novel therapeutic agents.

In addition to its role in drug discovery, (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol has shown promise in materials science applications. Its rigid aromatic framework and functionalizable side chains make it an attractive candidate for designing advanced materials such as liquid crystals, polymers, and sensors. For example, researchers have explored its use as a monomer in polymerization reactions to create materials with tailored optical and electronic properties.

From an environmental standpoint, understanding the fate and transport of (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol is crucial for assessing its potential impact on ecosystems. Studies indicate that this compound undergoes slow biodegradation under aerobic conditions due to its recalcitrant aromatic structure. However, its persistence in the environment raises concerns about long-term ecological effects, necessitating further research into mitigation strategies.

In conclusion, (3-Bromophenyl)(4-fluoro-2-methylphenyl)methanol (CAS No. 1282206-43-2) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique molecular architecture and functional groups make it an invaluable tool for advancing chemical research and innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.